Cas no 2640968-98-3 (2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane)

• Product Name: 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane
• CAS No: 2640968-98-3
• MF: C₁₉H₂₃F₂NO
• MW: 319.388832330704
• CID: 5319648
• PubChem ID: 155800647
• Update Time: 2025-06-12

2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2640968-98-3
• AKOS040717294
• F6708-8485
• 2-(4,4-difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane
• 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane

• Inchi： 1S/C19H23F2NO/c20-19(21)8-6-15(7-9-19)17(23)22-12-18(13-22)10-16(11-18)14-4-2-1-3-5-14/h1-5,15-16H,6-13H2
• InChI Key： DIXLSLSFGKEIOB-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C(N1CC2(C1)CC(C1C=CC=CC=1)C2)=O)F

Computed Properties

• Exact Mass: 319.17477068g/mol
• Monoisotopic Mass: 319.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane

Research Briefing on 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane (CAS: 2640968-98-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing interest in spirocyclic compounds due to their unique structural and pharmacological properties. Among these, 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane (CAS: 2640968-98-3) has emerged as a promising candidate for therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its spiro[3.3]heptane core and difluorocyclohexanecarbonyl moiety, has been investigated for its role as a modulator of specific biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory agents. Structural-activity relationship (SAR) studies have further elucidated the importance of the difluorocyclohexane group in enhancing binding affinity and metabolic stability.

In vitro and in vivo studies have shown that 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These attributes position it as a viable candidate for further preclinical development. Additionally, computational modeling has provided insights into its interaction with target proteins, offering a foundation for the design of derivatives with improved potency and selectivity.

Recent patent filings and industry reports indicate that this compound is being explored for applications beyond inflammation, including oncology and neurodegenerative diseases. Its ability to cross the blood-brain barrier has sparked interest in its potential for treating central nervous system (CNS) disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 2-(4,4-Difluorocyclohexanecarbonyl)-6-phenyl-2-azaspiro[3.3]heptane represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail to unlock its full clinical potential.